Tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate

Specification

• CAS No.: 841286-80-4
• Molecular Formula: C12H23NO5
• Molecular Weight: 261.31 g/mol
• IUPAC Name: tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate
• Standard InChI: InChI=1S/C12H23NO5/c1-11(2,3)18-10(15)13-7-6-12(16-4,17-5)9(14)8-13/h9,14H,6-8H2,1-5H3
• Standard InChI Key: NJRYBJQLRONERE-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)O)(OC)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)O)(OC)OC

Introduction

Tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate, with the CAS number 841286-80-4, is a chemical compound used primarily in research and development. It is a derivative of piperidine, a heterocyclic amine, and is often utilized as an intermediate in organic synthesis. This compound is particularly noted for its structural complexity and potential applications in pharmaceutical chemistry.

Spectroscopic Data

Spectroscopic analysis of tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate includes various techniques such as 1H NMR, IR, MS, and 13C NMR. These data are crucial for identifying and characterizing the compound's structure and properties.

Safety and Handling

• Hazard Statements: H301 - Toxic if swallowed.

• Precautionary Statements: P301+P310 - If swallowed: Immediately call a poison center or doctor/physician.

• Storage Conditions: Room temperature.

Given its hazardous nature, proper handling and storage procedures must be followed to ensure safety.

Similar Compounds

Similar compounds include 1-Boc-4-Dimethoxymethyl-4-hydroxypiperidine (CAS: 841286-97-3) and Ethyl 3,4,4-trimethoxypiperidine-1-carboxylate (CAS: 83863-73-4), which share structural similarities and may be used in analogous applications.